molecular formula C7H12N4O2 B6588937 1-methyl-1H-pyrazole-4-carboximidamide, acetic acid CAS No. 2839144-00-0

1-methyl-1H-pyrazole-4-carboximidamide, acetic acid

Cat. No. B6588937
CAS RN: 2839144-00-0
M. Wt: 184.2
InChI Key:
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Description

1-methyl-1H-pyrazole-4-carboximidamide, acetic acid (abbreviated as MPCA) is a heterocyclic compound that has found a range of applications in the scientific research field. It is an important intermediate for the synthesis of a variety of compounds, and it has been used in a variety of biochemical and physiological studies.

Scientific Research Applications

1-methyl-1H-pyrazole-4-carboximidamide, acetic acid has been used in a variety of scientific research applications. It has been used to study the structure and function of enzymes and proteins, as well as to study the effects of drugs on cellular processes. It has also been used to study the structure and function of DNA and RNA, and to study the effects of environmental toxins on biological systems. Additionally, it has been used in the synthesis of a variety of compounds, including drugs and natural products.

Mechanism of Action

1-methyl-1H-pyrazole-4-carboximidamide, acetic acid is a heterocyclic compound that is capable of binding to a variety of molecules, including enzymes and proteins. This binding allows 1-methyl-1H-pyrazole-4-carboximidamide, acetic acid to interact with the target molecule and modify its structure and/or function. Additionally, 1-methyl-1H-pyrazole-4-carboximidamide, acetic acid has been shown to interact with DNA and RNA, which can affect the expression of genes.
Biochemical and Physiological Effects
1-methyl-1H-pyrazole-4-carboximidamide, acetic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, which can affect the metabolism of a variety of molecules. Additionally, it has been shown to have an effect on the structure and function of proteins, which can affect cellular processes. It has also been shown to have an effect on the expression of genes, which can affect the development and function of cells.

Advantages and Limitations for Lab Experiments

1-methyl-1H-pyrazole-4-carboximidamide, acetic acid has a number of advantages for use in lab experiments. It is relatively inexpensive and easy to synthesize, and it is stable in a variety of solvents. Additionally, it has a wide range of applications, which makes it useful for a variety of experiments. However, 1-methyl-1H-pyrazole-4-carboximidamide, acetic acid also has some limitations. It is water-soluble, which can make it difficult to use in certain experiments. Additionally, it can be toxic at high concentrations, and it can cause irritation to the skin and eyes.

Future Directions

1-methyl-1H-pyrazole-4-carboximidamide, acetic acid has a number of potential future directions. It could be used to study the effects of environmental toxins on biological systems, as well as to study the effects of drugs on cellular processes. Additionally, it could be used to develop new drugs and natural products, as well as to study the structure and function of enzymes and proteins. Finally, it could be used to study the structure and function of DNA and RNA, and to study the effects of environmental toxins on gene expression.

Synthesis Methods

1-methyl-1H-pyrazole-4-carboximidamide, acetic acid can be synthesized from two starting materials: 1-methyl-1H-pyrazole-4-carboxylic acid and acetic anhydride. The synthesis process involves the reaction of the carboxylic acid with the anhydride in a solvent, such as ethanol. The resulting product is 1-methyl-1H-pyrazole-4-carboximidamide, acetic acid. The reaction is typically carried out at a temperature of approximately 100°C and a pressure of 1 atm. The reaction is complete in approximately one hour.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-1H-pyrazole-4-carboximidamide, acetic acid involves the reaction of 1-methyl-1H-pyrazole-4-carboxylic acid with N,N'-dicyclohexylcarbodiimide (DCC) and N-methylimidazole to form the corresponding carboximidamide intermediate. This intermediate is then treated with acetic acid to yield the final product.", "Starting Materials": [ "1-methyl-1H-pyrazole-4-carboxylic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "N-methylimidazole", "Acetic acid" ], "Reaction": [ "Step 1: Dissolve 1-methyl-1H-pyrazole-4-carboxylic acid (1.0 equiv) and N,N'-dicyclohexylcarbodiimide (1.1 equiv) in dry dichloromethane.", "Step 2: Add N-methylimidazole (1.2 equiv) to the reaction mixture and stir at room temperature for 2 hours.", "Step 3: Filter the reaction mixture to remove the dicyclohexylurea byproduct.", "Step 4: Concentrate the filtrate under reduced pressure to obtain the carboximidamide intermediate as a solid.", "Step 5: Dissolve the carboximidamide intermediate in acetic acid (10 equiv) and stir at room temperature for 2 hours.", "Step 6: Concentrate the reaction mixture under reduced pressure and purify the crude product by recrystallization from ethanol to obtain 1-methyl-1H-pyrazole-4-carboximidamide, acetic acid as a white solid." ] }

CAS RN

2839144-00-0

Product Name

1-methyl-1H-pyrazole-4-carboximidamide, acetic acid

Molecular Formula

C7H12N4O2

Molecular Weight

184.2

Purity

95

Origin of Product

United States

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